Cas no 1361735-16-1 (4'-(Difluoromethoxy)-2,3,6-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-2,3,6-trichlorobiphenyl
• CAS No: 1361735-16-1
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4790125
• Update Time: 2025-10-29

4'-(Difluoromethoxy)-2,3,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-2,3,6-trichlorobiphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-9-5-6-10(15)12(16)11(9)7-1-3-8(4-2-7)19-13(17)18/h1-6,13H
• InChI Key： ZUASCZGBGCUSSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=CC=1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-2,3,6-trichlorobiphenyl

4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl: A Comprehensive Overview

The compound 4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl, identified by the CAS Registry Number 1361735-16-1, is a complex aromatic structure with significant applications in various chemical and industrial fields. This compound is characterized by its biphenyl framework, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings includes three chlorine atoms at positions 2, 3, and 6 on one ring and a difluoromethoxy group at position 4' on the other ring.

The synthesis of 4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl involves a series of carefully controlled reactions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 380°C under standard conditions. Its solubility in organic solvents such as dichloromethane and chloroform is relatively high, making it suitable for various chemical reactions and applications.

The application of 4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in drug design targeting specific receptor systems.

In the electronics industry, this compound finds use as a precursor in the production of advanced materials such as liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Its unique electronic properties make it an ideal candidate for enhancing device performance.

Recent research has focused on understanding the environmental impact and degradation pathways of 4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl. Studies indicate that under certain environmental conditions, such as UV exposure or microbial activity, this compound undergoes transformation into less hazardous byproducts. These findings are crucial for assessing its environmental fate and developing strategies for pollution control.

The toxicological profile of this compound has also been a subject of interest among scientists. Preliminary studies suggest that it exhibits moderate toxicity to aquatic organisms; however, further investigations are required to fully understand its effects on human health and ecosystems.

In conclusion, 4'-(Difluoromethoxy)-2,3,6-Trichlorobiphenyl (CAS No.: 1361735-16-1) is a versatile compound with diverse applications across multiple industries. Ongoing research continues to uncover new insights into its synthesis methods, properties, and environmental behavior. As technology advances and new applications emerge, this compound is expected to play an increasingly important role in both academic research and industrial practices.